Cas no 88661-23-8 (Benzenemethanol, 2-hydroxy-3-mercapto-5-(1,1,3,3-tetramethylbutyl)-)

• Product Name: Benzenemethanol, 2-hydroxy-3-mercapto-5-(1,1,3,3-tetramethylbutyl)-
• CAS No: 88661-23-8
• MF: C₁₅H₂₄O₂S
• MW: 268.414863586426
• CID: 625187
• PubChem ID: 71319402
• Update Time: 2025-04-19

Benzenemethanol, 2-hydroxy-3-mercapto-5-(1,1,3,3-tetramethylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-hydroxy-3-mercapto-5-(1,1,3,3-tetramethylbutyl)-
• 2-(hydroxymethyl)-6-sulfanyl-4-(2,4,4-trimethylpentan-2-yl)phenol
• DTXSID40749426
• 88661-23-8

• Inchi： 1S/C15H24O2S/c1-14(2,3)9-15(4,5)11-6-10(8-16)13(17)12(18)7-11/h6-7,16-18H,8-9H2,1-5H3
• InChI Key： YUEBPICYYVUXCB-UHFFFAOYSA-N
• SMILES： SC1C(=C(CO)C=C(C=1)C(C)(C)CC(C)(C)C)O

Computed Properties

• Exact Mass: 268.14970118g/mol
• Monoisotopic Mass: 268.14970118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 41.5Ų